Cas no 898756-36-0 ((4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone)

• Product Name: (4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• CAS No: 898756-36-0
• MF: C₂₁H₂₁BrFNO₃
• MW: 434.298748731613
• MDL: MFCD03842721
• CID: 1946344
• PubChem ID: 24725382
• Update Time: 2025-10-22

(4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• LogP
• 4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]-2-fluorobenzophenone
• 4-broMo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]-2-fluorobenzophenone
• AKOS016021171
• MFCD03842721
• 898756-36-0
• DTXSID80643777
• (4-Bromo-2-fluorophenyl){2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-bromo-2-fluorophenyl)methanone
• (4-Bromo-2-fluorophenyl)[2-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl]methanone

• MDL： MFCD03842721
• Inchi： 1S/C21H21BrFNO3/c22-16-5-6-18(19(23)13-16)20(25)17-4-2-1-3-15(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2
• InChI Key： KBISKFFTGWVRLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 433.06888g/mol
• Monoisotopic Mass: 433.06888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone

Compound CAS No. 898756-36-0: (4-Bromo-2-Fluorophenyl)-[2-(1,4-Dioxa-8-Azaspiro[4.5]Decan-8-Ylmethyl)Phenyl]Methanone

The compound with CAS No. 898756-36-0, named (4-bromo-2-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone, is a highly specialized organic molecule with a complex structure and potential applications in the field of pharmaceutical chemistry. This compound is characterized by its spirocyclic structure, which is a unique feature that contributes to its pharmacological properties. The molecule consists of two aromatic rings connected by a methanone group, with one ring substituted by bromine and fluorine atoms, and the other ring linked to a spirocyclic moiety containing oxygen and nitrogen atoms.

The spiro[4.5]decan core of the molecule is a spirocyclic structure formed by the fusion of a four-membered and a five-membered ring. This structure is known for its rigidity and ability to form hydrogen bonds, which are critical for drug design. The presence of oxygen and nitrogen atoms in the spirocyclic system enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. The bromine and fluorine substituents on the aromatic ring contribute to the compound's lipophilicity and electronic properties, which are essential for its interaction with GPCRs.

In terms of synthesis, this compound can be prepared through a multi-step process involving cross-coupling reactions, such as Suzuki-Miyaura coupling, and spirocyclic formation techniques. The synthesis strategy typically involves the preparation of intermediates with appropriate functional groups that can be assembled into the final product through precise chemical transformations.

From an analytical chemistry perspective, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure, purity, and stereochemistry of the compound.

The pharmacokinetic profile of this compound has been studied in preclinical models, revealing favorable absorption and distribution properties. Its ability to penetrate biological membranes is attributed to its balanced hydrophilic-lipophilic profile, which is critical for its bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to predict the binding affinity of this compound to various GPCR targets. These studies have provided valuable insights into the molecular interactions that govern its activity, paving the way for further optimization of its pharmacological properties.

In conclusion, CAS No. 898756-36-0 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in drug development programs targeting GPCRs.